Putative protein product of HMFN1045 (253-264)

• sequence: IPKLEHPTQQDI
• source: Homo sapiens (human)
• synonym: Putative protein product of HMFN1045 (253-264)

Description

Diacylglycerol O-acyltransferase 2

Scientific Research Applications

• Gene Cluster Organization and Sequence Analysis : The putative protein product of HMFN1045 (253-264) may be involved in the organization of gene clusters similar to those in certain archaebacteria, as seen in Halobacterium marismortui. A study by Arndt, Krömer, and Hatakeyama (1990) found a DNA fragment containing genes for various ribosomal proteins, along with open reading frames (orf1, orf2, and orf3) that did not code for any known ribosomal protein, suggesting a possible relation to putative proteins like HMFN1045 (253-264) (Arndt, Krömer, & Hatakeyama, 1990).

• Mitochondrial Transport and RNA Splicing : A study by Li et al. (2001) characterized a novel human gene, hMRS3/4, which encodes a putative mitochondrial transporter homologous to yeast mitochondrial RNA splicing proteins. This suggests a potential role for the putative protein product of HMFN1045 (253-264) in mitochondrial transport and RNA splicing processes (Li et al., 2001).

• Putative HMG Proteins in Plants : Research by Ull, Herrero, and Franco (1991) identified putative HMG proteins in pea (Pisum sativum L.), which suggests that similar putative proteins, like the product of HMFN1045 (253-264), could play roles in chromatin structure and gene expression in plant cells (Ull, Herrero, & Franco, 1991).

• Interaction with DNA and Nucleosomes : A study by Crippa, Alfonso, and Bustin (1992) on HMG-14 and HMG-17 proteins, which are related to putative HMG proteins like HMFN1045 (253-264), showed that their nucleosome-binding domain could function independently, implying potential roles in DNA and nucleosome interaction (Crippa, Alfonso, & Bustin, 1992).

• Involvement in Chemotactic Response : Irukayama-Tomobe et al. (2009) studied GPR109B (HM74), a putative G protein-coupled receptor, which when activated by certain amino acids, induced a chemotactic response in human neutrophils. This indicates a potential role for the putative protein product of HMFN1045 (253-264) in cellular signaling and immune response (Irukayama-Tomobe et al., 2009).